Cas no 2757928-04-2 (Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate)

• Product Name: Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate
• CAS No: 2757928-04-2
• MF: C₁₁H₈ClNO₄S
• MW: 285.703520774841
• CID: 6352757
• PubChem ID: 165759019
• Update Time: 2025-05-19

Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757928-04-2
• methyl 6-(chlorosulfonyl)quinoline-2-carboxylate
• EN300-6482847
• Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate

• Inchi： 1S/C11H8ClNO4S/c1-17-11(14)10-4-2-7-6-8(18(12,15)16)3-5-9(7)13-10/h2-6H,1H3
• InChI Key： RNHFVXUYPBDGGW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C(=CC=C(C(=O)OC)N=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 284.9862566g/mol
• Monoisotopic Mass: 284.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.7Ų

Additional information on Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate

Comprehensive Overview of Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate (CAS No. 2757928-04-2)

Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate (CAS No. 2757928-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique functional groups, including a chlorosulfonyl moiety and a methyl carboxylate ester, which make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "quinoline derivatives," "sulfonyl chloride applications," and "methyl ester synthesis" to understand its potential uses.

The compound's molecular structure, featuring a quinoline backbone, aligns with the growing demand for heterocyclic compounds in drug discovery. Recent trends in AI-driven molecular design and green chemistry have further highlighted its relevance. For instance, queries like "sustainable synthesis of quinoline derivatives" or "computational modeling for sulfonyl compounds" reflect the intersection of this compound with cutting-edge scientific advancements. Its CAS No. 2757928-04-2 serves as a critical identifier in patent literature and regulatory documentation.

In the context of pharmaceutical intermediates, Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate is often explored for its role in constructing bioactive molecules. The chlorosulfonyl group offers reactivity for nucleophilic substitutions, enabling the creation of sulfonamides—a class of compounds prevalent in antibiotics and enzyme inhibitors. Searches for "sulfonamide drug development" or "quinoline-based therapeutics" underscore its industrial significance. Additionally, its methyl ester functionality provides a handle for further derivatization, catering to modular synthesis strategies.

From a material science perspective, this compound's potential extends to organic electronics and catalysis. The quinoline core is known for its electron-transport properties, making it a candidate for OLED materials or photocatalysts. Online queries such as "quinoline in optoelectronics" or "sulfonyl compounds in catalysis" highlight these niche applications. Its CAS No. 2757928-04-2 is frequently cited in academic journals focusing on advanced materials.

Quality control and analytical methods for Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate are also topics of interest. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. Researchers often search for "analytical validation of sulfonyl compounds" or "quinoline derivative characterization" to ensure compliance with industry standards. The compound's stability under various conditions is another area of investigation, particularly for storage and handling protocols.

In summary, Methyl 6-(chlorosulfonyl)quinoline-2-carboxylate (CAS No. 2757928-04-2) is a multifaceted compound with applications spanning drug development, material science, and catalysis. Its structural features and reactivity profile make it a valuable asset in modern chemistry, as evidenced by frequent searches for "quinoline synthesis" and "sulfonyl chloride reactions." As research progresses, its role in sustainable chemistry and AI-aided design is expected to expand, solidifying its place in scientific innovation.